N'-benzoyl-2,3,4,5,6-pentafluorobenzohydrazide

• IUPAC Name: N'-benzoyl-2,3,4,5,6-pentafluorobenzohydrazide
• InChI: InChI=1S/C14H7F5N2O2/c15-8-7(9(16)11(18)12(19)10(8)17)14(23)21-20-13(22)6-4-2-1-3-5-6/h1-5H,(H,20,22)(H,21,23)
• InChI Key: GHVBBSMZTQFSPP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NNC(=O)C2=C(C(=C(C(=C2F)F)F)F)F
• Molecular Formula: C14H7F5N2O2
• Molecular Weight: 330.21 g/mol

Description

N-benzoyl-2,3,4,5,6-pentafluorobenzohydrazide (hereafter referred to as BPFH) is a chemical compound that has gained significant attention in scientific research due to its unique properties. BPFH is a white crystalline powder that is soluble in organic solvents such as acetone, chloroform, and methanol. It has a molecular formula of C14H5F5N2O and a molecular weight of 316.2 g/mol. In

Scientific Research Applications

• Chemical Synthesis and Reactions :

  • The thermolysis of benzoyl peroxide in polyfluorinated aromatic solvents, including those related to N'-benzoyl-2,3,4,5,6-pentafluorobenzohydrazide, has been studied to understand the formation of biaryls (Bolton & Sandall, 1973).

• Antimicrobial Properties :

  • The synthesis and antimicrobial evaluation of novel benzoyl-N-substituted amino- and benzoyl-N-sulfonylamino-4-alkylsulfanyl-2-pyridones have been investigated, highlighting the antimicrobial potential of benzoyl derivatives (Elgemeie et al., 2017).

• Molecular Structure and Analysis :

  • Studies have been conducted on the molecular structure and behavior of compounds related to N'-benzoyl-2,3,4,5,6-pentafluorobenzohydrazide, including the synthesis of bent-shaped mesogenic oxadiazoles and thiadiazoles with terminal methyl groups (Prajapati & Modi, 2010).

• Electrochemical Properties :

  • The influence of different N‑benzoyl derivatives on the electrochemical properties and pseudocapacitance performance of conductive polymer electroactive films has been studied, showcasing the importance of these derivatives in advanced material sciences (Kowsari et al., 2018).

• Photochemical Stability :

  • Research has been conducted on the photochemical stability of photoinitiator-derived macromolecular chain termini, which includes studies on benzoyl end groups and their derivatives, relevant to the stability and durability of polymers under various conditions (Lauer et al., 2015).